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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
formulation of lipid nanoparticles (LNPs) utilizing the ionizable lipid 306-012B-3. This
formulation is optimized for the efficient in vivo delivery of messenger RNA (mRNA), particularly
to hepatocytes.

Formulation Overview

The 306-012B-3 LNP formulation is a four-component system designed for stability and high
encapsulation efficiency of nucleic acid payloads. The optimized molar ratio of the lipid
components has been determined to be crucial for the in vivo performance of the LNPs.

Lipid Composition

The optimized molar composition of the 306-012B-3 LNP formulation is as follows:
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Component Molar Percentage (%)
306-012B-3 50
Cholesterol 38.5

1,2-dioleoyl-sn-glycero-3-phosphocholine
(DOPC)

10

1,2-dimyristoyl-rac-glycero-3-
methoxypolyethylene glycol-2000 (DMG-PEG)

Furthermore, an optimized weight ratio of the ionizable lipid 306-0O12B to the mRNA cargo has
been established at 7.5:1 to achieve maximal efficacy.[1]

Physicochemical Characteristics and In Vivo
Performance

The 306-012B-3 LNP formulation exhibits physicochemical properties that are conducive to
systemic delivery and efficient cellular uptake.

Physicochemical Properties

A summary of the key physicochemical parameters for the 306-012B-3 LNP formulation is
provided in the table below.

Parameter Value Method

Dynamic Light Scattering

Average Diameter ~112 nm

(DLS)

i ) ) Dynamic Light Scattering

Polydispersity Index (PDI) Low (typically < 0.2)

(DLS)
MRNA Encapsulation )

o ~96% RiboGreen Assay
Efficiency
) Near-neutral at physiological Electrophoretic Light
Zeta Potential ]
pH Scattering (ELS)
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Note: The exact values for PDI and Zeta Potential can vary slightly between batches and
should be determined experimentally.

In Vivo Performance

When loaded with Cas9 mRNA and sgRNA targeting Angptl3, the 306-012B-3 LNP formulation
has demonstrated potent and liver-specific gene editing in vivo.[2][3] A single intravenous
administration in mice resulted in a significant and durable reduction in key serum lipid levels.

Performance Metric Result
Median Gene Editing Rate (Angptl3 in liver) 38.5%
Serum ANGPTL3 Protein Reduction 65.2%
Serum LDL-C Reduction 56.8%
Serum Triglyceride Reduction 29.4%

These results highlight the efficiency of the 306-012B-3 LNP formulation for therapeutic
applications targeting the liver.[2][4][5]

Experimental Protocols

The following protocols provide a step-by-step guide for the formulation and characterization of
306-012B-3 LNPs.

LNP Formulation Workflow

The formulation of 306-012B-3 LNPs is typically achieved through a rapid mixing process,
such as microfluidic mixing, which allows for controlled and reproducible self-assembly of the
nanoparticles.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15577730/docs?utm_src=pdf-body#application-notes-and-protocols-for-306-o12b-3-lnp-formulation
https://www.biorxiv.org/content/10.1101/2025.07.31.667476v1.full-text
https://www.pnas.org/doi/10.1073/pnas.2020401118
https://www.benchchem.com/product/b15577730/docs?utm_src=pdf-body#application-notes-and-protocols-for-306-o12b-3-lnp-formulation
https://www.biorxiv.org/content/10.1101/2025.07.31.667476v1.full-text
https://www.medchemexpress.com/306-o12b.html
https://www.researchgate.net/figure/O12B-LNP-is-more-efficient-than-MC-3-LNP-in-inducing-loss-of-function-mutations-in_fig4_349926363
https://www.benchchem.com/product/b15577730/docs?utm_src=pdf-body#application-notes-and-protocols-for-306-o12b-3-lnp-formulation
https://www.benchchem.com/product/b15577730/docs?utm_src=pdf-body#application-notes-and-protocols-for-306-o12b-3-lnp-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation of Stock Solutions Microfluidic Mixing
( L
Cirate Buffer (pH 4.0) another Syinge p— "
) N — Purification and Concentration
Dissolve 306-0128-3, Cholesterol,) | |, ((Load Lipid Soluon nto Set Flow Rate Ratlo (e, 31 Adueous Ethanal) e ixingn Y | L Diayze against PBS (4 7.4) Concentate usi o
DOPC, and DMG-PEG in Ethanol one Syiinge and Total Fiow Rate Microfuidi Cartridge 0 and mRNA Centiugal Fier Unis

LNP Components

306-012B-3 Cholesterol DOPC DMG-PEG

(38.5 mol%)

(50 mol%) (20 mol%) (1.5 mol%)

AN 4

Fs}sqilati bn Process
A Y '

Microfluidic Mixing

Physicochemical & |Biological Outcome
Stable LNP (~112 nm)
High Encapsulation (~96%)
E_iver—Specific DeIiver))
Cn Vivo Gene Editing)

(Reduction in Serum Lipids)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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